Cas no 2138112-32-8 (1-(1-cyclobutylpropoxy)-2-iodocyclopentane)

• Product Name: 1-(1-cyclobutylpropoxy)-2-iodocyclopentane
• CAS No: 2138112-32-8
• MF: C₁₂H₂₁IO
• MW: 308.199016332626
• CID: 6326304
• PubChem ID: 165489897
• Update Time: 2025-05-18

1-(1-cyclobutylpropoxy)-2-iodocyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclobutylpropoxy)-2-iodocyclopentane
• 2138112-32-8
• EN300-1137202

• Inchi： 1S/C12H21IO/c1-2-11(9-5-3-6-9)14-12-8-4-7-10(12)13/h9-12H,2-8H2,1H3
• InChI Key： NSOXDEMQPVFQLF-UHFFFAOYSA-N
• SMILES： IC1CCCC1OC(CC)C1CCC1

Computed Properties

• Exact Mass: 308.06371g/mol
• Monoisotopic Mass: 308.06371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-cyclobutylpropoxy)-2-iodocyclopentane

Recent Advances in the Study of 1-(1-Cyclobutylpropoxy)-2-Iodocyclopentane (CAS: 2138112-32-8)

The compound 1-(1-cyclobutylpropoxy)-2-iodocyclopentane (CAS: 2138112-32-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of complex bioactive molecules. Its cyclobutyl and cyclopentane moieties, combined with the iodine substituent, make it a valuable scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of novel inhibitors targeting key enzymes involved in inflammatory pathways, demonstrating promising in vitro activity.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists reported the use of 1-(1-cyclobutylpropoxy)-2-iodocyclopentane as a precursor for the synthesis of potent kinase inhibitors. The compound's unique stereochemistry allowed for the creation of highly selective inhibitors with improved pharmacokinetic properties compared to existing drugs in the same class. This research opens new avenues for the treatment of various cancers and autoimmune diseases.

Another significant development comes from recent pharmacological evaluations, where derivatives of this compound have shown remarkable activity as modulators of G-protein coupled receptors (GPCRs). The iodine atom at the 2-position of the cyclopentane ring appears crucial for receptor binding affinity, while the cyclobutylpropoxy group contributes to metabolic stability. These findings suggest potential applications in neurological disorders and cardiovascular diseases.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 1-(1-cyclobutylpropoxy)-2-iodocyclopentane. New catalytic methods have been developed that significantly improve yield and purity while reducing environmental impact. These improvements are critical for scaling up production for preclinical and clinical studies.

Looking forward, researchers are particularly excited about the compound's potential in targeted drug delivery systems. Preliminary studies indicate that the iodine atom can serve as a handle for radio-labeling, making it suitable for diagnostic imaging applications. Additionally, the compound's lipophilic nature suggests potential for blood-brain barrier penetration, which could be valuable for central nervous system drug development.

In conclusion, 1-(1-cyclobutylpropoxy)-2-iodocyclopentane represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. Future research directions will likely focus on expanding its therapeutic applications, optimizing its pharmacological properties, and exploring its potential in combination therapies.